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Compound of Interest

Fmoc-Phe(bis-Boc-4-guanidino)-
OH

Cat. No.: B557395

Compound Name:

Technical Guide: Fmoc-Phe(bis-Boc-4-
guanidino)-OH

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Fmoc-Phe(bis-Boc-4-guanidino)-OH, a
specialized amino acid derivative crucial for advancements in peptide synthesis and drug
development. This document details its chemical properties, applications, and a representative
protocol for its use in solid-phase peptide synthesis (SPPS).

Core Compound Data

Fmoc-Phe(bis-Boc-4-guanidino)-OH is a derivative of phenylalanine containing a 9-
fluorenylmethoxycarbonyl (Fmoc) protecting group on the alpha-amino group and two tert-
butoxycarbonyl (Boc) protecting groups on the guanidino side chain. This strategic protection
scheme allows for its direct use in Fmoc-based solid-phase peptide synthesis, providing a
stable building block for incorporating a guanidino-functionalized phenylalanine residue into
peptide sequences. The guanidino group can be pivotal for enhancing interactions with
biological targets.[1]

A summary of the key quantitative and qualitative data for this compound is presented below.
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Property Value References
Molecular Weight 644.71 g/mol [2][3]
Molecular Formula C35H40N4Os [1112][31[4]
CAS Number 187283-25-6 [11[2][3][5]16]
Appearance White crystalline powder [1114]

>90% (HPLC), 293.0%
Purity (HPLC), 297% (HPLC), =298%  [1][2][4][6]

(TLC), 299.7% (Chiral HPLC)

Storage Temperature

2-8°C, 15-25°C, <£-20°C, -15
to -25°C

[L1I2][31[4][€]

Information not readily

available, but generally soluble

Solubility ) ) )

in organic solvents like DMF

used in peptide synthesis.
Melting Point Not available [3]
Boiling Point Not available [3]
Density 1.26 g/cm? (Predicted) [3]

Key Applications in Research and Development

Fmoc-Phe(bis-Boc-4-guanidino)-OH serves as a critical building block in the synthesis of

peptides for various therapeutic and research applications.[3][4] Its unique structure is

particularly valuable in:

o Peptide-Based Drug Development: The incorporation of the guanidino group can enhance

the binding affinity and biological activity of synthetic peptides, making it a valuable

component in the design of novel therapeutics.[1] This is particularly relevant in the

development of enzyme inhibitors and modulators of biological targets.[4]

o Cancer Therapeutics: This compound is utilized in the development of peptide inhibitors

relevant to cancer research.[4]
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» Bioconjugation: It can be used in processes to link peptides to other biomolecules, aiding in
the creation of targeted drug delivery systems.[1][4]

o Diagnostic Tools: The derivative is also employed in the development of sensitive assays for
disease detection.[4]

Experimental Protocol: Solid-Phase Peptide
Synthesis (SPPS)

The following is a representative protocol for the incorporation of Fmoc-Phe(bis-Boc-4-
guanidino)-OH into a peptide sequence using manual Fmoc-SPPS. This protocol is based on
standard Fmoc/tBu methodology.[7]

Materials:

e Fmoc-Rink Amide resin (or other suitable solid support)
e Fmoc-Phe(bis-Boc-4-guanidino)-OH

e Other required Fmoc-protected amino acids

e Coupling reagents: e.g., DIC (N,N'-Diisopropylcarbodiimide) and OxymaPure (Ethyl
(hydroxyimino)cyanoacetate)

e Fmoc deprotection solution: 20% piperidine in DMF (N,N-Dimethylformamide)
e Solvents: DMF, DCM (Dichloromethane)
e Washing solvent: DMF

o Cleavage cocktail: e.g., TFA/TIS/H20 (95:2.5:2.5) (Trifluoroacetic
acid/Triisopropylsilane/Water)

» Precipitation solvent: Cold diethyl ether
¢ Reaction vessel (e.g., plastic syringe with a porous disc)

Procedure:
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e Resin Swelling: Swell the resin in DMF for 30-60 minutes in the reaction vessel.
e Fmoc Deprotection:

o Drain the DMF from the swollen resin.

o Add the 20% piperidine in DMF solution to the resin.

o Agitate for 5-10 minutes.

o Drain the solution.

o Repeat the piperidine treatment for another 5-10 minutes.

o Wash the resin thoroughly with DMF (5-7 times) to remove residual piperidine.
e Amino Acid Coupling:

o In a separate vial, dissolve Fmoc-Phe(bis-Boc-4-guanidino)-OH (3 eq.), OxymaPure (3
eq.), and DIC (3 eq.) in DMF.

o Pre-activate for 1-2 minutes.
o Add the activated amino acid solution to the deprotected resin.
o Agitate the mixture for 1-2 hours at room temperature.

o Monitor the coupling reaction using a qualitative test (e.g., Kaiser test). If the test is
positive (indicating incomplete reaction), extend the coupling time.

o Once the coupling is complete, drain the reaction mixture.
o Wash the resin with DMF (3-5 times).

» Chain Elongation: Repeat steps 2 and 3 for each subsequent amino acid to be added to the
peptide sequence.

e Final Fmoc Deprotection: After the final amino acid coupling, perform the Fmoc deprotection
as described in step 2.
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» Cleavage and Deprotection:
o Wash the final peptide-resin with DCM and dry it under vacuum.

o Add the cleavage cocktail to the resin and agitate for 2-3 hours at room temperature. This
step removes the side-chain protecting groups (including the Boc groups on the guanidino
moiety) and cleaves the peptide from the resin.

o Filter the resin and collect the filtrate containing the crude peptide.
» Peptide Precipitation and Purification:
o Precipitate the crude peptide by adding the TFA solution to cold diethyl ether.
o Centrifuge to pellet the peptide and decant the ether.
o Wash the peptide pellet with cold ether.
o Dry the crude peptide.
o Purify the peptide using reverse-phase HPLC.

o Confirm the identity and purity of the final peptide by mass spectrometry and analytical
HPLC.

Workflow and Pathway Diagrams

The following diagrams illustrate the logical workflow of incorporating Fmoc-Phe(bis-Boc-4-
guanidino)-OH in SPPS and a conceptual representation of its application.
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Conceptual Application Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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